Propargyl-PEG4-5-nitrophenyl carbonate
Propargyl-PEG4-5-nitrophenyl carbonate
Propargyl-PEG4-5-nitrophenyl carbonate is a PEG derivative containing a propargyl group and nitrophenyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. NPC is reactive towards the amino group of lysine by means of stable urethane linkages. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
1422540-81-5
VCID:
VC0540329
InChI:
InChI=1S/C18H23NO9/c1-2-7-23-8-9-24-10-11-25-12-13-26-14-15-27-18(20)28-17-5-3-16(4-6-17)19(21)22/h1,3-6H,7-15H2
SMILES:
C#CCOCCOCCOCCOCCOC(=O)OC1=CC=C(C=C1)[N+](=O)[O-]
Molecular Formula:
C18H23NO9
Molecular Weight:
397.38
Propargyl-PEG4-5-nitrophenyl carbonate
CAS No.: 1422540-81-5
Inhibitors
VCID: VC0540329
Molecular Formula: C18H23NO9
Molecular Weight: 397.38
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1422540-81-5 |
---|---|
Product Name | Propargyl-PEG4-5-nitrophenyl carbonate |
Molecular Formula | C18H23NO9 |
Molecular Weight | 397.38 |
IUPAC Name | (4-nitrophenyl) 2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethyl carbonate |
Standard InChI | InChI=1S/C18H23NO9/c1-2-7-23-8-9-24-10-11-25-12-13-26-14-15-27-18(20)28-17-5-3-16(4-6-17)19(21)22/h1,3-6H,7-15H2 |
Standard InChIKey | BRQWRLYCHVNDKS-UHFFFAOYSA-N |
SMILES | C#CCOCCOCCOCCOCCOC(=O)OC1=CC=C(C=C1)[N+](=O)[O-] |
Appearance | Solid powder |
Description | Propargyl-PEG4-5-nitrophenyl carbonate is a PEG derivative containing a propargyl group and nitrophenyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. NPC is reactive towards the amino group of lysine by means of stable urethane linkages. PEG Linkers may be useful in the development of antibody drug conjugates. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Propargyl-PEG4-5-nitrophenyl carbonate |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. |
PubChem Compound | 71551749 |
Last Modified | Nov 11 2021 |
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